N-(2-methyl-3-nitrophenyl)-2-(2-thienyl)acetamide

• IUPAC Name: N-(2-methyl-3-nitrophenyl)-2-thiophen-2-ylacetamide
• InChI: InChI=1S/C13H12N2O3S/c1-9-11(5-2-6-12(9)15(17)18)14-13(16)8-10-4-3-7-19-10/h2-7H,8H2,1H3,(H,14,16)
• InChI Key: RJTDZTNBGAGFIM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1[N+](=O)[O-])NC(=O)CC2=CC=CS2
• Molecular Formula: C13H12N2O3S
• Molecular Weight: 276.31 g/mol

Description

N-(2-methyl-3-nitrophenyl)-2-(2-thienyl)acetamide, also known as MNTX, is a chemical compound that has been extensively studied in scientific research. MNTX is a potent and selective antagonist of the mu-opioid receptor, which is involved in the regulation of pain, reward, and addiction.

Mechanism of Action

N-(2-methyl-3-nitrophenyl)-2-(2-thienyl)acetamide acts as a competitive antagonist of the mu-opioid receptor, which is the primary target of opioid drugs such as morphine and heroin. By blocking the mu-opioid receptor, this compound prevents the activation of downstream signaling pathways that are involved in the regulation of pain, reward, and addiction.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects in preclinical studies. These include the reduction of opioid withdrawal symptoms, the inhibition of opioid-induced respiratory depression, and the attenuation of opioid-induced reward and reinforcement. This compound has also been shown to have a long duration of action, which may make it a useful treatment option for opioid addiction and pain management.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2-methyl-3-nitrophenyl)-2-(2-thienyl)acetamide in lab experiments is its high selectivity for the mu-opioid receptor, which allows for more precise manipulation of the opioid system. Additionally, this compound has a long duration of action, which may reduce the need for frequent dosing. However, one limitation of this compound is that it is a relatively new compound, and its long-term safety and efficacy have not been fully established.

Future Directions

There are a number of future directions for research on N-(2-methyl-3-nitrophenyl)-2-(2-thienyl)acetamide. One area of interest is the development of novel formulations of this compound that may improve its pharmacokinetic properties and increase its efficacy. Another area of interest is the investigation of this compound in combination with other drugs, such as buprenorphine or naltrexone, for the treatment of opioid addiction. Finally, further studies are needed to fully understand the safety and efficacy of this compound in long-term use.

Scientific Research Applications

N-(2-methyl-3-nitrophenyl)-2-(2-thienyl)acetamide has been extensively studied in scientific research for its potential use as a treatment for opioid addiction and pain management. This compound has been shown to be effective in reducing opioid withdrawal symptoms and decreasing the reinforcing effects of opioids in preclinical studies. Clinical trials have also demonstrated the efficacy of this compound in reducing opioid cravings and improving treatment outcomes in opioid-dependent individuals.